1-Ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole

• CAS No.: 102232-95-1
• Molecular Formula: C14H16N2S
• Molecular Weight: 244.36 g/mol
• IUPAC Name: 1-ethylsulfanyl-3-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
• InChI: InChI=1S/C14H16N2S/c1-3-17-14-13-11(8-9(2)15-14)10-6-4-5-7-12(10)16-13/h4-7,9,16H,3,8H2,1-2H3
• InChI Key: YBCJUVYPGUPSCL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(CC2=C1NC3=CC=CC=C23)C

Description

BRN 0752237 is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable compound in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BRN 0752237 typically involves a series of chemical reactions that include the use of specific reagents and catalysts. The exact synthetic route can vary, but it generally involves the following steps:

Initial Reaction: The starting materials are reacted under controlled conditions to form an intermediate compound.

Intermediate Processing: The intermediate compound undergoes further reactions, often involving the addition of functional groups or the formation of specific bonds.

Final Product Formation: The final step involves the purification and isolation of BRN 0752237 from the reaction mixture.

Industrial Production Methods

In an industrial setting, the production of BRN 0752237 is scaled up using large reactors and continuous processing techniques. The reaction conditions are optimized to ensure high yield and purity of the final product. Common industrial methods include:

Batch Processing: Where the reactions are carried out in batches, allowing for precise control over reaction conditions.

Continuous Flow Processing: Where the reactants are continuously fed into the reactor, and the product is continuously removed, allowing for efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

BRN 0752237 undergoes various types of chemical reactions, including:

Oxidation: Where the compound reacts with oxidizing agents to form oxidized products.

Reduction: Where the compound is reduced by reducing agents to form reduced products.

Substitution: Where one or more atoms in the compound are replaced by other atoms or groups.

Common Reagents and Conditions

The reactions involving BRN 0752237 typically use common reagents such as:

Oxidizing Agents: Like potassium permanganate or hydrogen peroxide.

Reducing Agents: Like sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: May produce oxidized derivatives with additional oxygen atoms.

Reduction: May produce reduced derivatives with fewer oxygen atoms.

Substitution: May produce substituted derivatives with different functional groups.

Scientific Research Applications

BRN 0752237 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its effects on biological systems and potential use in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and use in drug development.

Industry: Used in the production of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of BRN 0752237 involves its interaction with specific molecular targets and pathways. It may act by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in biochemical pathways.

Modulating Receptors: Interacting with cellular receptors to alter cellular signaling and function.

Affecting Gene Expression: Influencing the expression of specific genes involved in cellular processes.